Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-56-0x300.png)
115041-56-0 structure
Product Name:Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
CAS No:115041-56-0
Molecular Formula:C23H29N3O3S
Molecular Weight:427.55966
CID:161218
PubChem ID:3087546
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
- N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
- BRN 5166605
- Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
- N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
- 115041-56-0
- DTXSID70921596
-
- InChIKey: MFZMYMAFJAIOGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
- SMILES: C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 427.19317
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 427.19296297g/mol
- Heavy Atom Count: 30
- Complexity: 684
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 69.72
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Related Literature
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Su Jiang,Jingyi Ren,Qinfeng Xu,Xiaoran Zou,Yueying Li,Chun-yang Zhang Chem. Commun., 2021,57, 11709-11712
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Fei Qiao,Zhao Yuan,Jing-Li Zhang,Rui-Ying Zhang,Shuping Zhuo,Zi-Yan Zhou RSC Adv., 2017,7, 14389-14394
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Takuya Nakashima,Tsuyoshi Kawai,Takaaki Hikima Dalton Trans., 2013,42, 16216-16221
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F. S. Cunha,J. C. Sczancoski,I. C. Nogueira,V. G. de Oliveira,S. M. C. Lustosa,E. Longo,L. S. Cavalcante CrystEngComm, 2015,17, 8207-8211
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Federica Valentini,Francesco Ferlin,Lucia Anna Bivona,Ioannis Anastasiou,Luca Fusaro,Carmela Aprile,Assunta Marrocchi,Luigi Vaccaro Green Chem., 2019,21, 355-360
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Paul N. Duchesne,Peng Zhang Nanoscale, 2012,4, 4199-4205
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Guo Guangmei,Zhijie Lin,Xi Chen Anal. Methods, 2011,3, 53-55
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Elizabeth Suk Hang Lam,Anthony Yiu-Yan Tam,Wai Han Lam,Keith Man-Chung Wong,Nianyong Zhu,Vivian Wing-Wah Yam Dalton Trans., 2012,41, 8773-8776
115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-) Related Products
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